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A comprehensive analysis of the solubility characteristics of various calcium bromide hydrates

is crucial for their application in research and development, particularly in pharmaceutical and

chemical synthesis. This guide provides a comparative overview of the solubility curves of

different calcium bromide hydrates, supported by experimental data and methodologies.

Introduction to Calcium bromide Hydrates
Calcium bromide (CaBr₂) is an inorganic salt that exists in an anhydrous form as well as

several hydrated forms.[1][2] The number of water molecules (x) in the hydrate, denoted as

CaBr₂(H₂O)ₓ, influences its physical properties, including solubility. The most commonly

encountered hydrates are the dihydrate (CaBr₂·2H₂O), tetrahydrate (CaBr₂·4H₂O), and

hexahydrate (CaBr₂·6H₂O).[1][2] The stability of these hydrates is temperature-dependent,

which in turn affects the solubility of calcium bromide at different temperatures.

Comparative Solubility Data
The solubility of calcium bromide in water is notably high and increases significantly with

temperature. The data below represents the solubility of the stable solid phase of calcium

bromide in equilibrium with a saturated aqueous solution at various temperatures.
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Temperature (°C) Solubility ( g/100 mL H₂O)

0 125[1][3][4]

20 143[1][3][4][5]

30 142[3]

100 312[1][3][4]

Experimental Protocol for Determining Solubility
Curves
The solubility of calcium bromide hydrates can be determined experimentally using the

polythermal method. This method involves preparing a solution with a known concentration of

calcium bromide and determining the temperature at which the solution becomes saturated

upon cooling.

Objective: To determine the solubility of a calcium bromide hydrate at various temperatures.

Materials:

Anhydrous Calcium Bromide (CaBr₂) or a specific hydrate

Distilled water

Test tube or reaction vessel

Calibrated thermometer

Magnetic stirrer and stir bar

Heating mantle or water bath

Buret for accurate volume measurement

Analytical balance

Procedure:
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Sample Preparation: Accurately weigh a specific amount of calcium bromide and transfer it

to the test tube.

Solvent Addition: Add a precise volume of distilled water to the test tube using a buret.

Dissolution: Heat the mixture while stirring continuously until all the solid has completely

dissolved.

Crystallization Point Determination: Slowly cool the clear solution while continuing to stir.

Record the temperature at which the first crystals appear. This temperature is the saturation

temperature for that specific concentration.

Data Collection for Solubility Curve: Repeat steps 2-4 with varying amounts of water added

to the same sample of calcium bromide to obtain a series of saturation temperatures for

different concentrations.

Calculation of Solubility: For each data point, calculate the solubility in grams of CaBr₂ per

100 mL of water.

Plotting the Curve: Plot the calculated solubility (y-axis) against the corresponding saturation

temperature (x-axis) to generate the solubility curve.

Relationship Between Calcium Bromide Hydrates
The stability of different calcium bromide hydrates is dependent on the temperature. At lower

temperatures, hydrates with a higher number of water molecules are generally more stable. As

the temperature increases, these hydrates can lose water to form hydrates with fewer water

molecules or the anhydrous salt.
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Phase Transitions of Calcium Bromide Hydrates

Increasing Temperature

General Solubility Trend

CaBr₂·6H₂O
(Stable at low temp, melts < 40°C)

CaBr₂·4H₂O
(Melts at 80°C)

+ Heat

Lower
Solubility

CaBr₂·2H₂O

+ Heat

CaBr₂
(Stable at high temp)

+ Heat

Higher
Solubility

Click to download full resolution via product page

Caption: Phase transitions of calcium bromide hydrates with increasing temperature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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